Cas no 2229486-47-7 (tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate)
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate
- 2229486-47-7
- EN300-1886425
-
- Inchi: 1S/C11H18N4O2S/c1-11(2,3)17-10(16)15-5-4-12-8(6-15)9-7-18-14-13-9/h7-8,12H,4-6H2,1-3H3
- InChI Key: BCEBLALZIJJLAP-UHFFFAOYSA-N
- SMILES: S1C=C(C2CN(C(=O)OC(C)(C)C)CCN2)N=N1
Computed Properties
- Exact Mass: 270.11504700g/mol
- Monoisotopic Mass: 270.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 95.6Ų
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1886425-1g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 1g |
$1658.0 | 2023-09-18 | ||
| Enamine | EN300-1886425-5g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 5g |
$4806.0 | 2023-09-18 | ||
| Enamine | EN300-1886425-10g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 10g |
$7128.0 | 2023-09-18 | ||
| Enamine | EN300-1886425-0.05g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 0.05g |
$1393.0 | 2023-09-18 | ||
| Enamine | EN300-1886425-0.1g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 0.1g |
$1459.0 | 2023-09-18 | ||
| Enamine | EN300-1886425-0.25g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 0.25g |
$1525.0 | 2023-09-18 | ||
| Enamine | EN300-1886425-0.5g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 0.5g |
$1591.0 | 2023-09-18 | ||
| Enamine | EN300-1886425-1.0g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 1g |
$1658.0 | 2023-06-01 | ||
| Enamine | EN300-1886425-2.5g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 2.5g |
$3249.0 | 2023-09-18 | ||
| Enamine | EN300-1886425-5.0g |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate |
2229486-47-7 | 5g |
$4806.0 | 2023-06-01 |
tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate
Comprehensive Analysis of tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate (CAS No. 2229486-47-7)
The compound tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate (CAS No. 2229486-47-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a 1,2,3-thiadiazole ring with a piperazine backbone, make it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in targeting kinase inhibitors and GPCR modulators.
In recent years, the search for small molecule therapeutics has intensified, with tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate emerging as a key building block. Its Boc-protected piperazine moiety offers excellent stability during synthetic transformations, while the thiadiazole ring contributes to enhanced binding affinity in molecular interactions. This dual functionality aligns with current trends in fragment-based drug design (FBDD), a hot topic in medicinal chemistry circles. The compound's CAS No. 2229486-47-7 frequently appears in patent literature related to anticancer agents and antiviral compounds, reflecting its growing importance in biomedical research.
The synthetic versatility of tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate makes it particularly valuable for combinatorial chemistry approaches. Modern drug discovery platforms increasingly rely on such multifunctional scaffolds to accelerate lead optimization. Its molecular architecture allows for diverse modifications at both the thiadiazole and piperazine positions, enabling the creation of targeted libraries for high-throughput screening. This characteristic has become especially relevant with the pharmaceutical industry's shift toward AI-driven drug discovery, where structurally diverse building blocks are in high demand.
From a chemical perspective, the tert-butyl carbamate group in this compound provides excellent protection for the piperazine nitrogen, while the 1,2,3-thiadiazole-4-yl substituent introduces valuable electronic and steric properties. These features have sparked interest in its potential for developing allosteric modulators, a rapidly growing area in pharmacology. The compound's balanced lipophilicity, as evidenced by computational ADMET predictions, further enhances its appeal as a drug discovery intermediate. Recent publications have highlighted its utility in creating CNS-active compounds, addressing the urgent need for new neurological therapeutics.
In the context of green chemistry initiatives, tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate offers advantages in atom economy during multi-step syntheses. Its stability under various reaction conditions reduces waste generation, aligning with the pharmaceutical industry's sustainability goals. The compound's heterocyclic core has also been investigated for crop protection applications, though its primary significance remains in human health applications. Researchers continue to explore its potential in targeted protein degradation strategies, particularly in the development of PROTACs (proteolysis targeting chimeras).
The analytical characterization of CAS No. 2229486-47-7 has been extensively documented, with detailed NMR spectra and mass spectrometry data available in scientific literature. These resources support quality control in research settings and facilitate its adoption across different laboratories. As the demand for structure-activity relationship (SAR) studies grows, this compound's well-defined chemical properties make it an ideal candidate for systematic molecular exploration. Its increasing presence in chemical databases and vendor catalogs reflects its established position in modern synthetic chemistry.
Looking forward, tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate is poised to play a significant role in addressing current challenges in precision medicine. Its structural features are particularly relevant for developing selective kinase inhibitors, a major focus area in oncology research. The compound's compatibility with click chemistry approaches further expands its utility in bioconjugation applications. As pharmaceutical companies increasingly prioritize novel chemical space exploration, this versatile building block continues to attract research investment and scientific interest across multiple therapeutic areas.
2229486-47-7 (tert-butyl 3-(1,2,3-thiadiazol-4-yl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)